Cas no 2411591-64-3 ((3S)-2-(tert-butoxy)carbonyl-7-chloro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid)

• Product Name: (3S)-2-(tert-butoxy)carbonyl-7-chloro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
• CAS No: 2411591-64-3
• MF: C₁₅H₁₈ClNO₄
• MW: 311.760723590851
• MDL: MFCD32704545
• CID: 5656929
• PubChem ID: 165906226
• Update Time: 2025-08-05

(3S)-2-(tert-butoxy)carbonyl-7-chloro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2411591-64-3
• EN300-27737392
• (3S)-2-[(tert-butoxy)carbonyl]-7-chloro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
• (3S)-2-(tert-butoxy)carbonyl-7-chloro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid

• MDL： MFCD32704545
• Inchi： 1S/C15H18ClNO4/c1-15(2,3)21-14(20)17-8-10-6-11(16)5-4-9(10)7-12(17)13(18)19/h4-6,12H,7-8H2,1-3H3,(H,18,19)/t12-/m0/s1
• InChI Key： WLRMPJFGCMPINA-LBPRGKRZSA-N
• SMILES： ClC1C=CC2=C(C=1)CN(C(=O)OC(C)(C)C)[C@H](C(=O)O)C2

Computed Properties

• Exact Mass: 311.0924357g/mol
• Monoisotopic Mass: 311.0924357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 66.8Ų

Additional information on (3S)-2-(tert-butoxy)carbonyl-7-chloro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid

Compound CAS No. 2411591-64-3: (3S)-2-(tert-butoxy)carbonyl-7-chloro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid

The compound with CAS No. 2411591-64-3, known as (3S)-2-(tert-butoxy)carbonyl-7-chloro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid, is a complex organic molecule with significant potential in the field of pharmaceutical research. This compound belongs to the class of tetrahydroisoquinolines, which are known for their diverse biological activities and applications in drug discovery.

The structure of (3S)-2-(tert-butoxy)carbonyl-7-chloro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid is characterized by a tetrahydroisoquinoline ring system with a chlorine substituent at the 7-position and a tert-butoxycarbonyl group attached to the nitrogen atom. The stereochemistry at the 3-position is S configuration, which is crucial for its biological activity and selectivity.

Recent studies have highlighted the importance of tetrahydroisoquinolines in the development of novel therapeutic agents. For instance, research has shown that such compounds can exhibit potent anti-inflammatory and antioxidant properties. The presence of the tert-butoxycarbonyl group in this compound suggests that it may undergo specific enzymatic cleavage under physiological conditions, potentially releasing active metabolites with enhanced bioavailability.

The synthesis of (3S)-2-(tert-butoxy)carbonyl-7-chloro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid involves a multi-step process that includes ring formation and stereochemical control. Advanced techniques such as asymmetric catalysis and stereoselective synthesis have been employed to ensure the correct configuration at the chiral center. These methods are critical for producing enantiomerically pure compounds required for pharmacological studies.

In terms of pharmacokinetics, this compound has shown promising results in preliminary studies. Its ability to cross cellular membranes and reach target sites within the body is essential for its therapeutic efficacy. Furthermore, its stability under physiological conditions has been evaluated using state-of-the-art analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry.

The biological activity of (3S)-2-(tert-butoxy)carbonyl-7-chloro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid has been extensively studied in vitro and in vivo models. It has demonstrated selective inhibition of certain enzymes involved in inflammatory pathways, making it a potential candidate for treating chronic inflammatory diseases. Additionally, its anti-proliferative effects on cancer cell lines suggest its potential application in oncology.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound to various protein targets. Molecular docking studies have revealed that it interacts favorably with key residues in the active site of target enzymes, providing insights into its mechanism of action.

In conclusion,(3S)-2-(tert-butoxy)carbonyl-7-chloro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid represents a promising lead compound in drug discovery. Its unique structure and biological properties make it a valuable tool for exploring novel therapeutic strategies across multiple disease areas. Continued research into its pharmacodynamics and toxicity profiles will be essential for advancing it into clinical development.